Cas no 1804492-02-1 (2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid
• CAS No: 1804492-02-1
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867158
• Update Time: 2025-05-26

2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

• Inchi： 1S/C8H5ClF2INO2/c9-7-3(1-5(14)15)6(8(10)11)4(12)2-13-7/h2,8H,1H2,(H,14,15)
• InChI Key： JNUQRGAHLLWWPM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CC(=O)O)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

Introduction to 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1804492-02-1)

2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1804492-02-1) is a highly specialized compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro, difluoromethyl, and iodine substituent on a pyridine ring, along with an acetic acid group. These functionalities contribute to its diverse chemical properties and reactivity, making it a valuable building block in the synthesis of complex molecules.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid has been the subject of several recent studies, highlighting its importance in the development of novel pharmaceuticals and agrochemicals. One notable method involves the sequential introduction of the chloro, difluoromethyl, and iodine substituents onto the pyridine ring, followed by the attachment of the acetic acid group. This multi-step process requires precise control over reaction conditions to ensure high yields and purity.

In terms of its applications, 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid has shown promise in the development of new drugs targeting various diseases. For instance, recent research has explored its potential as an intermediate in the synthesis of compounds with anti-cancer properties. The presence of the difluoromethyl group has been associated with enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for effective drug delivery.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. Its unique combination of functional groups makes it suitable for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. Studies have demonstrated that derivatives of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid can effectively inhibit the growth of various plant pathogens without causing significant harm to non-target organisms.

The physical and chemical properties of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid have been extensively studied to understand its behavior in different environments. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it easy to handle and process in laboratory settings.

In terms of safety, while 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid is not classified as a hazardous material, it is important to handle it with care due to its reactivity and potential for forming toxic byproducts under certain conditions. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid is another important consideration. Research has shown that while it is stable under normal conditions, it can degrade into less harmful compounds through natural processes such as biodegradation and photolysis. However, efforts are ongoing to develop more sustainable synthesis methods that minimize waste and reduce environmental footprint.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1804492-02-1) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new methods for its synthesis and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and addressing real-world challenges.